Cas no 827597-40-0 (1,2-Ethanedione, 1-[4-(1-isoquinolinyl)-1-piperazinyl]-2-[4-methoxy-7-(1H-1,2,4-triazol-5-yl)-1H-indol-3-yl]-)
![1,2-Ethanedione, 1-[4-(1-isoquinolinyl)-1-piperazinyl]-2-[4-methoxy-7-(1H-1,2,4-triazol-5-yl)-1H-indol-3-yl]- structure](https://www.kuujia.com/scimg/cas/827597-40-0x500.png)
827597-40-0 structure
Product name:1,2-Ethanedione, 1-[4-(1-isoquinolinyl)-1-piperazinyl]-2-[4-methoxy-7-(1H-1,2,4-triazol-5-yl)-1H-indol-3-yl]-
CAS No:827597-40-0
MF:C26H23N7O3
MW:481.505924463272
CID:683501
1,2-Ethanedione, 1-[4-(1-isoquinolinyl)-1-piperazinyl]-2-[4-methoxy-7-(1H-1,2,4-triazol-5-yl)-1H-indol-3-yl]- Chemical and Physical Properties
Names and Identifiers
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- Piperazine,1-(1-isoquinolinyl)-4-[[4-methoxy-7-(1H-1,2,4-triazol-3-yl)-1H-indol-3-yl]oxoacetyl]-
- 1,2-Ethanedione, 1-[4-(1-isoquinolinyl)-1-piperazinyl]-2-[4-methoxy-7-(1H-1,2,4-triazol-5-yl)-1H-indol-3-yl]-
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- Inchi: 1S/C26H23N7O3/c1-36-20-7-6-18(24-29-15-30-31-24)22-21(20)19(14-28-22)23(34)26(35)33-12-10-32(11-13-33)25-17-5-3-2-4-16(17)8-9-27-25/h2-9,14-15,28H,10-13H2,1H3,(H,29,30,31)
- InChI Key: IBCYIRGPXHOOQR-UHFFFAOYSA-N
- SMILES: C(N1CCN(C2C3=C(C=CC=C3)C=CN=2)CC1)(=O)C(C1C2=C(NC=1)C(C1NN=CN=1)=CC=C2OC)=O
1,2-Ethanedione, 1-[4-(1-isoquinolinyl)-1-piperazinyl]-2-[4-methoxy-7-(1H-1,2,4-triazol-5-yl)-1H-indol-3-yl]- Related Literature
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Lijiao Ao,Xinjia Hu,Meng Xu,Qiqing Zhang,Liang Huang Dalton Trans., 2020,49, 4669-4674
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Carsten Glock,Helmar Görls,Matthias Westerhausen Chem. Commun., 2012,48, 7094-7096
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Guosheng Li,Xiaochuan Lu,Jin Y. Kim,John P. Lemmon,Vincent L. Sprenkle J. Mater. Chem. A, 2013,1, 14935-14942
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Taoyi Chen,Thomas A. Manz RSC Adv., 2019,9, 17072-17092
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Yanqing Cong,Xiang Chen,Wanxing Wang,Shi-Wen Lv New J. Chem., 2021,45, 21278-21284
827597-40-0 (1,2-Ethanedione, 1-[4-(1-isoquinolinyl)-1-piperazinyl]-2-[4-methoxy-7-(1H-1,2,4-triazol-5-yl)-1H-indol-3-yl]-) Related Products
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